Cas no 5802-76-6 (N,n-diethylethanamine;diethyl Hydrogen Phosphate)

5802-76-6 structure
Product name:N,n-diethylethanamine;diethyl Hydrogen Phosphate
N,n-diethylethanamine;diethyl Hydrogen Phosphate Chemical and Physical Properties
Names and Identifiers
-
- Phosphoric acid, diethyl ester, compd. with N,N-diethylethanamine (1:1)
- AC1Q6SVB
- AC1L2YB3
- Phosphoric acid, diethyl ester, triethylamine salt
- CTK1H1927
- EINECS 227-354-0
- AR-1L0850
- AG-G-05178
- N,N-diethylethanamine,diethyl hydrogen phosphate
- diethyl hydrogen phosphate
- N,N-diethylethanamine
- FLNPWUGCMTYXJE-UHFFFAOYSA-N
- DTXSID4064006
- NS00082113
- 5802-76-6
- Diethyl hydrogen phosphate, compound with triethylamine (1:1)
- N,n-diethylethanamine;diethyl Hydrogen Phosphate
-
- Inchi: InChI=1S/C6H15N.C4H11O4P/c1-4-7(5-2)6-3;1-3-7-9(5,6)8-4-2/h4-6H2,1-3H3;3-4H2,1-2H3,(H,5,6)
- InChI Key: FLNPWUGCMTYXJE-UHFFFAOYSA-N
- SMILES: CCN(CC)CC.CCOP(=O)(O)OCC
Computed Properties
- Exact Mass: 255.16008
- Monoisotopic Mass: 255.16
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 129
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59A^2
Experimental Properties
- Boiling Point: 200.3°C at 760 mmHg
- Flash Point: 74.9°C
- PSA: 59
- LogP: 2.50790
N,n-diethylethanamine;diethyl Hydrogen Phosphate Related Literature
-
Daoyang Chen,Xiaojing Shen,Liangliang Sun Analyst, 2017,142, 2118-2127
-
Junjie Chen,Parham Rohani,Stavros G. Karakalos,Michael J. Lance,Todd J. Toops,Mark T. Swihart,Eleni A. Kyriakidou Chem. Commun., 2020,56, 9882-9885
-
Panpan Su,Yash Boyjoo,Shiyang Bai J. Mater. Chem. A, 2019,7, 19415-19422
-
Maxime Melikian,Johannes Gramüller,Johnny Hioe,Julian Greindl,Ruth M. Gschwind Chem. Sci., 2019,10, 5226-5234
-
Zhou Zhou,Jiang Cheng,Jin-Tao Yu Org. Biomol. Chem., 2015,13, 9751-9754
5802-76-6 (N,n-diethylethanamine;diethyl Hydrogen Phosphate) Related Products
- 32653-37-5((S)-(-)-2-Bromo-3-methylbutyric acid)
- 1353974-32-9(2-[(1-Benzyl-piperidin-2-ylmethyl)-methyl-amino]-ethanol)
- 1251635-66-1(2-{4-5-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carbonylpiperazin-1-yl}pyrimidine)
- 1426174-38-0(Cefadroxil-d4 (Major))
- 397290-70-9(ethyl 2-(5-chloro-2-nitrobenzamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate)
- 1189977-17-0(Ethyl 4-{[2-(4-tert-butylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate)
- 2034569-13-4(N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-3,4-difluorobenzamide)
- 1689908-71-1((2S)-2-hydroxy-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid)
- 1421529-40-9(methyl 3-{(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methylsulfamoyl}thiophene-2-carboxylate)
- 1805310-21-7(2-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetic acid)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent

Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
CN Supplier
Reagent

Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk

atkchemica
Gold Member
CN Supplier
Reagent

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
